Cas no 2549040-29-9 (4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline)

• Product Name: 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline
• CAS No: 2549040-29-9
• MF: C₁₈H₁₈N₈
• MW: 346.38912153244
• CID: 5314287
• PubChem ID: 154853696
• Update Time: 2025-05-25

4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-[4-(9-Methyl-9H-purin-6-yl)-1-piperazinyl]quinazoline
• 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline
• 2549040-29-9
• F6792-1959
• AKOS040731054

• Inchi： 1S/C18H18N8/c1-24-12-23-15-17(24)21-11-22-18(15)26-8-6-25(7-9-26)16-13-4-2-3-5-14(13)19-10-20-16/h2-5,10-12H,6-9H2,1H3
• InChI Key： UCRVEUSWXIGANJ-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(N=CN=2)N(C)C=N3)CCN(C2C3C=CC=CC=3N=CN=2)CC1

Computed Properties

• Exact Mass: 346.16544261g/mol
• Monoisotopic Mass: 346.16544261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.7±65.0 °C(Predicted)
• pka: 8.31±0.30(Predicted)

Additional information on 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline

Comprehensive Analysis of 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline (CAS No. 2549040-29-9): A Promising Compound in Modern Research

The compound 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline (CAS No. 2549040-29-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This quinazoline-based derivative, featuring a piperazine linker and a 9-methyl-9H-purine moiety, represents a fascinating area of study for researchers exploring novel bioactive molecules. Its molecular architecture combines the rigidity of the quinazoline core with the flexibility of the piperazine ring, making it a versatile scaffold for further modifications.

In the context of current research trends, 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline aligns with several hot topics in medicinal chemistry and drug discovery. Scientists are particularly interested in its potential as a kinase inhibitor, given the structural similarities to known ATP-competitive inhibitors. The presence of both purine and quinazoline fragments suggests possible interactions with various enzymatic targets, which has led to increased exploration of its structure-activity relationships (SAR). Recent publications have highlighted its relevance in studies of signal transduction pathways and cell proliferation regulation.

The synthesis of CAS No. 2549040-29-9 typically involves multi-step organic reactions, with key steps including the formation of the piperazine-quinazoline linkage and subsequent introduction of the 9-methylpurine group. Researchers have developed various synthetic routes to optimize yield and purity, with particular attention to the stereochemistry and conformational preferences of the final product. Analytical characterization using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has confirmed the compound's structural integrity and provided valuable insights into its molecular properties.

From a pharmaceutical perspective, the physicochemical properties of 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline are of particular interest. Computational modeling studies suggest moderate lipophilicity and favorable drug-like characteristics, making it a promising candidate for further development. The compound's solubility profile and metabolic stability have been subjects of recent investigations, with researchers exploring various formulation strategies to enhance its bioavailability.

In the broader context of scientific inquiry, this compound has become part of important discussions about molecular diversity and scaffold hopping in drug design. Its hybrid structure, combining heterocyclic systems from both purine and quinazoline families, exemplifies modern approaches to privileged structure exploration. These aspects make CAS No. 2549040-29-9 particularly relevant to current searches about next-generation therapeutics and targeted molecular interventions.

Recent patent literature reveals growing commercial interest in 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline and its analogs, particularly in areas related to precision medicine applications. The compound's potential to serve as a chemical probe for biological studies has also been recognized, with several research groups utilizing it to investigate specific protein-ligand interactions. This dual utility as both a potential therapeutic agent and a research tool enhances its value in the scientific community.

Quality control and analytical method development for CAS No. 2549040-29-9 have seen significant advancements, with researchers establishing robust HPLC methods for purity assessment and stability studies under various conditions. These developments address common search queries about compound characterization and analytical validation in pharmaceutical research. The establishment of comprehensive spectral databases for this compound has facilitated its identification and study across multiple laboratories.

Looking forward, 4-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]quinazoline continues to be a subject of active investigation, with particular focus on expanding its structure-activity relationship profile and exploring novel biological targets. The compound's unique features position it well for inclusion in fragment-based drug discovery programs and combinatorial chemistry approaches. As research progresses, scientists anticipate uncovering additional applications that may leverage its distinctive molecular architecture.

For researchers interested in small molecule modulators or heterocyclic chemistry, CAS No. 2549040-29-9 represents an intriguing case study in molecular design. Its growing presence in scientific literature and patent filings suggests that this compound will remain relevant in discussions about innovative chemical entities and their potential to address unmet medical needs. The ongoing exploration of its properties and applications continues to contribute valuable insights to the field of medicinal chemistry and drug discovery.